54-91-1

Pipobroman

In Stock

• CAS RN:
• 54-91-1

• Formula:
• C10H16Br2N2O2

• InChI:
• InChI=1S/C10H16Br2N2O2/c11-3-1-9(15)13-5-7-14(8-6-13)10(16)2-4-12/h1-8H2

• InChIKey:
• NJBFOOCLYDNZJN-UHFFFAOYSA-N

• Pipobroman is a piperazine derivative with potential antineoplastic alkyating activity. Although the exact mechanism of action of pipobroman has yet to be fully elucidated, this agent appears to act by alkylating DNA, leading to disruption of DNA replication and eventually cell death.
  Pipobroman, also known as vercyte, belongs to the class of organic compounds known as piperazines. Piperazines are compounds containing a piperazine ring, which is a saturated aliphatic six-member heterocyclic with two nitrogen atoms at positions 1 and 4, as well as four carbon atoms. Pipobroman is a drug which is used for the treatment of polycythaemia vera and refractory chronic myeloid leukaemia. Pipobroman exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Pipobroman has been detected in multiple biofluids, such a...

1-(3-(Trifluoromethyl)phenyl)ethanol

In Stock

• CAS RN:
• 454-91-1

• Formula:
• C9H9F3O

• InChI:
• InChI=1S/C9H9F3O/c1-6(13)7-3-2-4-8(5-7)9(10,11)12/h2-6,13H,1H3

• InChIKey:
• YNVXCOKNHXMBQC-UHFFFAOYSA-N

• 1-(3-(Trifluoromethyl)phenyl)ethanol is a useful research compound. Its molecular formula is C9H9F3O and its molecular weight is 190.16 g/mol. The purity is usually 95%.

Bis(4-ethenylphenyl)diazene

Usually In Stock

• CAS RN:
• 42254-91-1

• Formula:
• C16H14N2

• InChI:
• InChI=1S/C16H14N2/c1-3-13-5-9-15(10-6-13)17-18-16-11-7-14(4-2)8-12-16/h3-12H,1-2H2

• InChIKey:
• AWKDEEXFAVIGAF-UHFFFAOYSA-N

• Bis(4-ethenylphenyl)diazene is a useful research compound. Its molecular formula is C16H14N2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.

(2-Aminocyclohexyl)methanol hydrochloride

In Stock

• CAS RN:
• 89854-91-1

• Formula:
• C7H16ClNO

• InChI:
• InChI=1S/C7H15NO.ClH/c8-7-4-2-1-3-6(7)5-9;/h6-7,9H,1-5,8H2;1H

• InChIKey:
• ORPKUPNVXFLMRG-UHFFFAOYSA-N

• (2-Aminocyclohexyl)methanol hydrochloride is a useful research compound. Its molecular formula is C7H16ClNO and its molecular weight is 165.66. The purity is usually 95%.

2-(3,4-Dichlorophenyl)acetimidamide

In Stock

• CAS RN:
• 55154-91-1

• Formula:
• C8H8Cl2N2

• InChI:
• InChI=1S/C8H8Cl2N2/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3H,4H2,(H3,11,12)

• InChIKey:
• RMFCMEVNMFHDSL-UHFFFAOYSA-N

• 2-(3,4-Dichlorophenyl)acetimidamide is a useful research compound. Its molecular formula is C8H8Cl2N2 and its molecular weight is 203.07 g/mol. The purity is usually 95%.

2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid

In Stock

• CAS RN:
• 194154-91-1

• Formula:
• C11H19NO4

• InChI:
• InChI=1S/C11H19NO4/c1-11(2,3)16-10(15)12-6-4-5-8(12)7-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)

• InChIKey:
• GDWKIRLZWQQMIE-UHFFFAOYSA-N

• 2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.27 g/mol. The purity is usually 95%.

N'-benzoyl-4-ethoxybenzohydrazide

• CAS RN:
• 288254-91-1

• Formula:
• C16H16N2O3

• InChI:
• InChI=1S/C16H16N2O3/c1-2-21-14-10-8-13(9-11-14)16(20)18-17-15(19)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H,17,19)(H,18,20)

• InChIKey:
• QLJMOOWZAXXRHH-UHFFFAOYSA-N

• N'-benzoyl-4-ethoxybenzohydrazide is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.31g/mol. The purity is usually 95%.

3-(2-(4-Nitrophenyl)acetamido)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 898354-91-1

• Formula:
• C17H13N3O5

• InChI:
• InChI=1S/C17H13N3O5/c18-17(22)16-15(12-3-1-2-4-13(12)25-16)19-14(21)9-10-5-7-11(8-6-10)20(23)24/h1-8H,9H2,(H2,18,22)(H,19,21)

• InChIKey:
• PYFUWCDJYKHRHB-UHFFFAOYSA-N

• 3-(2-(4-Nitrophenyl)acetamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C17H13N3O5 and its molecular weight is 339.307. The purity is usually 95%.

2'-Azetidinomethyl-2,6-dimethylbenzophenone

In Stock

• CAS RN:
• 898754-91-1

• Formula:
• C19H21NO

• InChI:
• InChI=1S/C19H21NO/c1-14-7-5-8-15(2)18(14)19(21)17-10-4-3-9-16(17)13-20-11-6-12-20/h3-5,7-10H,6,11-13H2,1-2H3

• InChIKey:
• HFQUKQVHQVOEPY-UHFFFAOYSA-N

• 2'-Azetidinomethyl-2,6-dimethylbenzophenone is a useful research compound. Its molecular formula is C19H21NO and its molecular weight is 279.4 g/mol. The purity is usually 95%.

Boronic acid, [4-[[bis(phenylmethyl)amino]carbonyl]phenyl]-

In Stock

• CAS RN:
• 212554-91-1

• Formula:
• C21H20BNO3

• InChI:
• InChI=1S/C21H20BNO3/c24-21(19-11-13-20(14-12-19)22(25)26)23(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14,25-26H,15-16H2

• InChIKey:
• CHSOUVYTOYGNEX-UHFFFAOYSA-N

• Boronic acid, [4-[[bis(phenylmethyl)amino]carbonyl]phenyl]- is a useful research compound. Its molecular formula is C21H20BNO3 and its molecular weight is 345.2 g/mol. The purity is usually 95%.

N'-hydroxy-2-(2,4,6-trifluorophenyl)ethanimidamide

Usually In Stock

• CAS RN:
• 885654-91-1

• Formula:
• C8H7F3N2O

• InChI:
• InChI=1S/C8H7F3N2O/c9-4-1-6(10)5(7(11)2-4)3-8(12)13-14/h1-2,14H,3H2,(H2,12,13)

• InChIKey:
• ZPWKXGQMDGGEEJ-UHFFFAOYSA-N

• N'-hydroxy-2-(2,4,6-trifluorophenyl)ethanimidamide is a useful research compound. Its molecular formula is C8H7F3N2O and its molecular weight is 204.152. The purity is usually 95%.

2-(5-(4-chlorophenyl)isoxazol-3-yl)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone

In Stock

• CAS RN:
• 953154-91-1

• Formula:
• C20H17ClN2O2

• InChI:
• InChI=1S/C20H17ClN2O2/c21-16-9-7-15(8-10-16)19-12-17(22-25-19)13-20(24)23-11-3-5-14-4-1-2-6-18(14)23/h1-2,4,6-10,12H,3,5,11,13H2

• InChIKey:
• DANFWWHZPODJIY-UHFFFAOYSA-N

• 2-(5-(4-chlorophenyl)isoxazol-3-yl)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone is a useful research compound. Its molecular formula is C20H17ClN2O2 and its molecular weight is 352.82. The purity is usually 95%.

6-Bromo-1,1,1,2,2,3,3-heptafluoro-4,4-bis(trifluoromethyl)hexane

In Stock

• CAS RN:
• 128454-91-1

• Formula:
• C8H4BrF13

• InChI:
• InChI=1S/C8H4BrF13/c9-2-1-3(6(14,15)16,7(17,18)19)4(10,11)5(12,13)8(20,21)22/h1-2H2

• InChIKey:
• UVKBMPCVVMQGLN-UHFFFAOYSA-N

• 6-Bromo-1,1,1,2,2,3,3-heptafluoro-4,4-bis(trifluoromethyl)hexane, also known as 6-Bromo-1,1,1,2,2,3,3-heptafluoro-4,4-bis(trifluoromethyl)hexane, is a useful research compound. Its molecular formula is C8H4BrF13 and its molecular weight is 427 g/mol. The purity is usually 95%.

3-Hydroxypiperidine-3-carboxamide

In Stock

• CAS RN:
• 1378254-91-1

• Formula:
• C6H12N2O2

• InChI:
• InChI=1S/C6H12N2O2/c7-5(9)6(10)2-1-3-8-4-6/h8,10H,1-4H2,(H2,7,9)

• InChIKey:
• AKFTYWINLIAFIX-UHFFFAOYSA-N

• 3-Hydroxypiperidine-3-carboxamide is a useful research compound. Its molecular formula is C6H12N2O2 and its molecular weight is 144.174. The purity is usually 95%.

4-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinazoline

In Stock

• CAS RN:
• 2549054-91-1

• Formula:
• C18H18N8

• InChI:
• InChI=1S/C18H18N8/c1-24-12-23-16-15(24)18(22-11-20-16)26-8-6-25(7-9-26)17-13-4-2-3-5-14(13)19-10-21-17/h2-5,10-12H,6-9H2,1H3

• InChIKey:
• NWNJEMDKBWMXHX-UHFFFAOYSA-N

• 4-[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]quinazoline is a useful research compound. Its molecular formula is C18H18N8 and its molecular weight is 346.4 g/mol. The purity is usually 95%.

(S)-1-(3-(Trifluoromethyl)phenyl)ethanol

• CAS RN:
• 454-91-1; 96789-80-9

• Formula:
• C9H9F3O

• InChI:
• InChI=1S/C9H9F3O/c1-6(13)7-3-2-4-8(5-7)9(10,11)12/h2-6,13H,1H3/t6-/m0/s1

• InChIKey:
• YNVXCOKNHXMBQC-LURJTMIESA-N

• (S)-1-(3-(Trifluoromethyl)phenyl)ethanol is a useful research compound. Its molecular formula is C9H9F3O and its molecular weight is 190.165. The purity is usually 95%.

2-(3,4-Dichlorophenyl)ethanimidamide hydrochloride

• CAS RN:
• 22793-44-8; 55154-91-1

• Formula:
• C8H9Cl3N2

• InChI:
• InChI=1S/C8H8Cl2N2.ClH/c9-6-2-1-5(3-7(6)10)4-8(11)12;/h1-3H,4H2,(H3,11,12);1H

• InChIKey:
• XHNMUESLGUOKPZ-UHFFFAOYSA-N

• 2-(3,4-Dichlorophenyl)ethanimidamide hydrochloride is a useful research compound. Its molecular formula is C8H9Cl3N2 and its molecular weight is 239.52. The purity is usually 95%.